Cas no 2229375-17-9 (3-(2-phenylpropan-2-yl)azetidine)

• Product Name: 3-(2-phenylpropan-2-yl)azetidine
• CAS No: 2229375-17-9
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6103117
• PubChem ID: 165716660
• Update Time: 2025-07-23

3-(2-phenylpropan-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-phenylpropan-2-yl)azetidine
• EN300-1877829
• 2229375-17-9

• Inchi： 1S/C12H17N/c1-12(2,11-8-13-9-11)10-6-4-3-5-7-10/h3-7,11,13H,8-9H2,1-2H3
• InChI Key： DVUDUYIEDNLIIK-UHFFFAOYSA-N
• SMILES： N1CC(C1)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-phenylpropan-2-yl)azetidine

Research Brief on 3-(2-phenylpropan-2-yl)azetidine (CAS: 2229375-17-9): Recent Advances and Applications in Chemical Biology and Medicine

3-(2-phenylpropan-2-yl)azetidine (CAS: 2229375-17-9) is a structurally unique azetidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders, inflammation, and metabolic diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

The synthesis of 3-(2-phenylpropan-2-yl)azetidine has been optimized in recent years, with several research groups reporting efficient routes involving ring-closing metathesis or nucleophilic substitution reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, scalable synthesis method that improved the compound's accessibility for preclinical studies. The structural features of this molecule, including its rigid azetidine ring and lipophilic phenylpropyl moiety, contribute to its unique physicochemical properties and binding affinity for various biological targets.

Pharmacological investigations have revealed that 3-(2-phenylpropan-2-yl)azetidine exhibits promising activity as a modulator of neurotransmitter receptors. Recent in vitro studies indicate selective binding to dopamine D2 and serotonin 5-HT1A receptors, with Ki values in the low micromolar range. These findings suggest potential applications in neuropsychiatric disorders such as schizophrenia and depression. Additionally, preliminary in vivo data from rodent models show favorable blood-brain barrier penetration and acceptable pharmacokinetic profiles, making this compound an attractive candidate for further CNS drug development.

Beyond its neurological applications, emerging research has identified 3-(2-phenylpropan-2-yl)azetidine as a potential anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on NF-κB signaling pathways, with significant reduction of pro-inflammatory cytokines in macrophage cell lines. The compound's unique mechanism of action, distinct from traditional NSAIDs, positions it as a promising lead for developing novel anti-inflammatory therapeutics with potentially fewer side effects.

Recent structure-activity relationship (SAR) studies have explored various derivatives of 3-(2-phenylpropan-2-yl)azetidine to optimize its pharmacological profile. Modifications at the phenyl ring and azetidine nitrogen have yielded compounds with improved selectivity and potency against specific targets. These efforts have led to the identification of several patent applications covering novel derivatives for various therapeutic indications, reflecting the growing commercial interest in this chemical scaffold.

In conclusion, 3-(2-phenylpropan-2-yl)azetidine (CAS: 2229375-17-9) represents a promising chemical entity with diverse therapeutic potential. The latest research underscores its versatility as a pharmacophore and highlights ongoing efforts to develop optimized derivatives for specific clinical applications. Future studies should focus on detailed mechanism-of-action investigations and comprehensive preclinical safety evaluations to advance the most promising candidates toward clinical development.